Cas no 2138008-38-3 (2-tert-butyl-5-chloro-7-(cyclopropylmethyl)-1,2,4triazolo1,5-apyridine)

2-tert-butyl-5-chloro-7-(cyclopropylmethyl)-1,2,4triazolo1,5-apyridine structure
2138008-38-3 structure
Product Name:2-tert-butyl-5-chloro-7-(cyclopropylmethyl)-1,2,4triazolo1,5-apyridine
CAS No:2138008-38-3
MF:C14H18ClN3
MW:263.765821933746
CID:6053559
PubChem ID:165481939
Update Time:2025-07-18

2-tert-butyl-5-chloro-7-(cyclopropylmethyl)-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

    • 2-tert-butyl-5-chloro-7-(cyclopropylmethyl)-1,2,4triazolo1,5-apyridine
    • 2138008-38-3
    • 2-tert-butyl-5-chloro-7-(cyclopropylmethyl)-[1,2,4]triazolo[1,5-a]pyridine
    • EN300-1104520
    • Inchi: 1S/C14H18ClN3/c1-14(2,3)13-16-12-8-10(6-9-4-5-9)7-11(15)18(12)17-13/h7-9H,4-6H2,1-3H3
    • InChI Key: IECJLUSBFNAMBR-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=CC2=NC(C(C)(C)C)=NN21)CC1CC1

Computed Properties

  • Exact Mass: 263.1189253g/mol
  • Monoisotopic Mass: 263.1189253g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 30.2Ų

2-tert-butyl-5-chloro-7-(cyclopropylmethyl)-1,2,4triazolo1,5-apyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1104520-0.05g
2-tert-butyl-5-chloro-7-(cyclopropylmethyl)-[1,2,4]triazolo[1,5-a]pyridine
2138008-38-3 95%
0.05g
$624.0 2023-10-27
Enamine
EN300-1104520-0.1g
2-tert-butyl-5-chloro-7-(cyclopropylmethyl)-[1,2,4]triazolo[1,5-a]pyridine
2138008-38-3 95%
0.1g
$653.0 2023-10-27
Enamine
EN300-1104520-0.25g
2-tert-butyl-5-chloro-7-(cyclopropylmethyl)-[1,2,4]triazolo[1,5-a]pyridine
2138008-38-3 95%
0.25g
$683.0 2023-10-27
Enamine
EN300-1104520-0.5g
2-tert-butyl-5-chloro-7-(cyclopropylmethyl)-[1,2,4]triazolo[1,5-a]pyridine
2138008-38-3 95%
0.5g
$713.0 2023-10-27
Enamine
EN300-1104520-1.0g
2-tert-butyl-5-chloro-7-(cyclopropylmethyl)-[1,2,4]triazolo[1,5-a]pyridine
2138008-38-3
1g
$743.0 2023-06-10
Enamine
EN300-1104520-2.5g
2-tert-butyl-5-chloro-7-(cyclopropylmethyl)-[1,2,4]triazolo[1,5-a]pyridine
2138008-38-3 95%
2.5g
$1454.0 2023-10-27
Enamine
EN300-1104520-5.0g
2-tert-butyl-5-chloro-7-(cyclopropylmethyl)-[1,2,4]triazolo[1,5-a]pyridine
2138008-38-3
5g
$2152.0 2023-06-10
Enamine
EN300-1104520-10.0g
2-tert-butyl-5-chloro-7-(cyclopropylmethyl)-[1,2,4]triazolo[1,5-a]pyridine
2138008-38-3
10g
$3191.0 2023-06-10
Enamine
EN300-1104520-1g
2-tert-butyl-5-chloro-7-(cyclopropylmethyl)-[1,2,4]triazolo[1,5-a]pyridine
2138008-38-3 95%
1g
$743.0 2023-10-27
Enamine
EN300-1104520-5g
2-tert-butyl-5-chloro-7-(cyclopropylmethyl)-[1,2,4]triazolo[1,5-a]pyridine
2138008-38-3 95%
5g
$2152.0 2023-10-27

2-tert-butyl-5-chloro-7-(cyclopropylmethyl)-1,2,4triazolo1,5-apyridine Related Literature

Additional information on 2-tert-butyl-5-chloro-7-(cyclopropylmethyl)-1,2,4triazolo1,5-apyridine

Recent Advances in the Study of 2-tert-butyl-5-chloro-7-(cyclopropylmethyl)-1,2,4-triazolo[1,5-a]pyridine (CAS: 2138008-38-3)

The compound 2-tert-butyl-5-chloro-7-(cyclopropylmethyl)-1,2,4-triazolo[1,5-a]pyridine (CAS: 2138008-38-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique triazolopyridine scaffold, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate. The following research briefing synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have focused on the synthesis and optimization of 2-tert-butyl-5-chloro-7-(cyclopropylmethyl)-1,2,4-triazolo[1,5-a]pyridine, with particular emphasis on improving its yield and purity. Advanced synthetic methodologies, including microwave-assisted reactions and catalytic cyclization techniques, have been employed to achieve higher efficiency and scalability. These efforts are critical for ensuring the compound's availability for further preclinical and clinical evaluations.

Pharmacological investigations have revealed that this compound exhibits potent activity against specific biological targets, particularly in the context of inflammatory and oncological pathways. In vitro assays demonstrate its ability to modulate key enzymes and receptors involved in disease progression, suggesting its potential as a lead compound for drug development. Notably, its selectivity and binding affinity have been characterized using X-ray crystallography and molecular docking studies, providing insights into its interaction with target proteins.

In vivo studies have further validated the therapeutic potential of 2-tert-butyl-5-chloro-7-(cyclopropylmethyl)-1,2,4-triazolo[1,5-a]pyridine. Animal models of chronic inflammation and certain cancers have shown promising results, with the compound demonstrating efficacy in reducing disease markers and improving survival rates. These findings underscore its potential as a candidate for further development, though additional studies are needed to address pharmacokinetic and safety profiles.

Despite these advancements, challenges remain in the development of this compound. Issues such as metabolic stability, bioavailability, and potential off-target effects require thorough investigation. Researchers are currently exploring structural modifications and formulation strategies to overcome these hurdles, aiming to enhance the compound's drug-like properties.

In conclusion, 2-tert-butyl-5-chloro-7-(cyclopropylmethyl)-1,2,4-triazolo[1,5-a]pyridine represents a promising avenue for therapeutic intervention, with recent studies highlighting its synthetic accessibility, pharmacological activity, and potential clinical applications. Continued research efforts are essential to fully realize its therapeutic potential and address existing challenges in its development.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.